Cas no 161462-35-7 (1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione)

• Product Name: 1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione
• CAS No: 161462-35-7
• MF: C₁₄H₁₃F₃O₂S
• MW: 302.312033414841
• CID: 1341016
• PubChem ID: 11120178
• Update Time: 2025-10-21

1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-[2-(methylsulfanyl)-4-(trifluoromethyl)phenyl]propane-1,3-dione
• 1,3-Propa<wbr>
• 1-Cyclopr<wbr>
• 421-080-7
• L3TJ AV1VR BS1 DXFFF
• 1-Cyclopropyl-3-[2-(methylthio)-4-(trifluoromethyl)phenyl]-1,3-propanedione
• N-DES-T-BOC-10-DEACETYL-7,10-O-BIS{[(2,2,2-TRICHLOROETHYL)OXY]CARBONYL} DOCETAXEL
• 1-CYCLOPROPYL-3-(2-METHYLTHIO-4-TRIFLUOROMETHYLPHENYL)-1,3-PROPANEDIONE
• NS00077698
• SCHEMBL6751338
• EC 421-080-7
• 1-cyclopropyl-3-(2-methylthio-4-trifluoromethylphenyl)propane-1,3-dione
• 161462-35-7
• 1-cyclopropyl-3-[2-methylsulfanyl-4-(trifluoromethyl)phenyl]propane-1,3-dione
• DTXSID701144296
• 1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione

• Inchi： 1S/C14H13F3O2S/c1-20-13-6-9(14(15,16)17)4-5-10(13)12(19)7-11(18)8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key： OYNXTMQAMZKUPL-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(F)(F)F)C=CC=1C(CC(C1CC1)=O)=O

Computed Properties

• Exact Mass: 302.05889
• Monoisotopic Mass: 302.05883531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14

Additional information on 1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione

1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione: A Comprehensive Overview

1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione, also known by its CAS number 161462-35-7, is a complex organic compound with a diverse range of applications in the fields of chemistry and materials science. This compound has garnered significant attention due to its unique structural features and potential utility in various industrial and academic settings. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and as a key intermediate in organic synthesis.

The molecular structure of 1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione is characterized by a cyclopropane ring fused to a propanedione backbone, which is further substituted with a methylthio group and a trifluoromethyl group on the phenyl ring. This combination of functional groups imparts the compound with unique electronic and steric properties, making it highly versatile for various chemical reactions. The presence of the trifluoromethyl group, in particular, contributes to the compound's stability and reactivity, as demonstrated in recent research on fluorinated aromatic compounds.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a building block for developing bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for therapeutic agents. The cyclopropane ring, known for its strain-induced reactivity, has been utilized in designing molecules with enhanced bioavailability and selectivity.

In addition to its role in pharmaceuticals, 1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione has found applications in materials science. Its ability to undergo various types of polymerization reactions has led to its use in synthesizing high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have highlighted the importance of such compounds in developing sustainable materials for industries such as electronics and automotive manufacturing.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropane derivative followed by subsequent functionalization steps to introduce the methylthio and trifluoromethyl groups. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. For example, catalytic methods using transition metal catalysts have been employed to facilitate key transformations, such as cross-coupling reactions and cyclizations.

The chemical stability of 1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione under various conditions has also been extensively studied. Its resistance to oxidation and hydrolysis makes it suitable for use in harsh chemical environments. Furthermore, its compatibility with common solvents and reagents has made it a preferred choice for laboratory-scale syntheses.

In conclusion, 1-Cyclopropyl-3-2-(methylthio)-4-(trifluoromethyl)phenyl-1,3-propanedione, CAS number 161462-35-7, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups continue to drive innovative research into its applications in drug development, materials science, and organic synthesis. As advancements in chemical methodologies continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.